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Compound of Interest

Compound Name: Dimethyl 4-hydroxyisophthalate

Cat. No.: B1293594

For researchers and chemists navigating the intricate landscape of synthetic chemistry, the
choice of starting materials is a critical determinant of a project's success, influencing not only
the final yield and purity but also the overall cost and timeline. This guide provides a
comprehensive analysis of the cost-effectiveness of Dimethyl 4-hydroxyisophthalate as a
synthetic building block, comparing it with a key alternative, Dimethyl 5-hydroxyisophthalate, in
the context of biaryl synthesis, a common motif in drug discovery.

Dimethyl 4-hydroxyisophthalate is a versatile intermediate, valued for its potential in creating
complex molecular architectures. Its utility is particularly evident in the synthesis of biaryl
compounds, which are prevalent in many biologically active molecules, including analogues of
combretastatin A-4, a potent anti-cancer agent. The primary method for constructing these
biaryl structures is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Comparative Cost Analysis: A Tale of Two Isomers

To assess the cost-effectiveness, a direct comparison with its structural isomer, Dimethyl 5-
hydroxyisophthalate, provides valuable insight. The selection of a starting material is often a
trade-off between its bulk cost and its performance in a given reaction.
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) ) Molecular .
Supplier Price (USD) . Price (USD)
Reagent Weight ( g/mol
Example per Gram ) per Mole
Dimethyl 4-
hydroxyisophthal ~ Biosynth ~$18.00 (for 50g) 210.18 ~$3783.24
ate
Dimethyl 5-
hydroxyisophthal  Sigma-Aldrich ~$0.67 (for 10g) 210.18 ~$140.82
ate
4-
_ _ _ ~$0.50 (for
Hydroxyisophthal ~ Sigma-Aldrich 182.13 ~$91.07
) ) 250mg)
ic acid
5-
Hydroxyisophthal ~ Sigma-Aldrich ~$0.93 (for 100g) 182.13 ~$169.37
ic acid

Note: Prices are approximate and subject to change based on supplier and quantity. The prices
listed are for comparison purposes and were derived from publicly available information from
various chemical suppliers.

From a purely financial standpoint, Dimethyl 5-hydroxyisophthalate presents a significantly
more economical option per mole. However, the true cost-effectiveness can only be determined
by considering the yield and efficiency of the subsequent synthetic steps.

The Synthetic Pathway: A Focus on Suzuki-Miyaura
Coupling

The synthesis of biaryl compounds from these hydroxyisophthalate derivatives typically
involves a Suzuki-Miyaura cross-coupling reaction. This powerful carbon-carbon bond-forming
reaction joins an organoboron compound with an organohalide in the presence of a palladium
catalyst and a base. In this context, the hydroxyl group of the isophthalate can be converted to
a triflate (a good leaving group), which then participates in the coupling reaction.

Logical Workflow for Biaryl Synthesis via Suzuki-Miyaura Coupling:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

3/3

Tech Support


https://www.benchchem.com/product/b1293594?utm_src=pdf-body-img
https://www.benchchem.com/product/b1293594#comparing-the-cost-effectiveness-of-dimethyl-4-hydroxyisophthalate-in-synthesis
https://www.benchchem.com/product/b1293594#comparing-the-cost-effectiveness-of-dimethyl-4-hydroxyisophthalate-in-synthesis
https://www.benchchem.com/product/b1293594#comparing-the-cost-effectiveness-of-dimethyl-4-hydroxyisophthalate-in-synthesis
https://www.benchchem.com/product/b1293594#comparing-the-cost-effectiveness-of-dimethyl-4-hydroxyisophthalate-in-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1293594?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

